Cas no 51411-81-5 (3-Amino-4-iodobenzoic acid)

3-Amino-4-iodobenzoic acid structure
3-Amino-4-iodobenzoic acid structure
Product Name:3-Amino-4-iodobenzoic acid
CAS No:51411-81-5
Molecular Formula:C7H6INO2
Molecular Weight:263.0325
MDL:MFCD07644568
CID:366566
PubChem ID:11807503

3-Amino-4-iodobenzoic acid Properties

Names and Identifiers

    • 3-Amino-4-iodobenzoic acid
    • Benzoic acid,3-amino-4-iodo-
    • 3-amino-4-iodo-benzoic acid
    • 3-Amino-4-jod-benzoesaeure
    • Benzoic acid,3-amino-4-iodo
    • 3-Amino-4-Iodo Benzoic Acid 4-Iodo-3-Amino Benzoic Acid
    • 4-iodo-3-aminobenzoic acid
    • MLHDNXRHJMQUOY-UHFFFAOYSA-N
    • RP29359
    • NE13682
    • X5306
    • Z1359429571
    • AKOS012321975
    • 51411-81-5
    • AS-19203
    • 4-iodo-3-aminobenzoic acid; SCHEMBL433377; DTXSID20473232
    • S10893
    • MFCD07644568
    • A871290
    • EN300-101565
    • Z1079174176
    • SCHEMBL433377
    • DTXSID20473232
    • 3-AMINO-4-IODOBENZOICACID
    • 3-AMINO-4-IODOBENZOIC ACID
    • MDL: MFCD07644568
    • InChIKey: MLHDNXRHJMQUOY-UHFFFAOYSA-N
    • Inchi: 1S/C7H6INO2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,9H2,(H,10,11)
    • SMILES: IC1C([H])=C([H])C(C(=O)O[H])=C([H])C=1N([H])[H]

Computed Properties

  • Exact Mass: 525.88900
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 262.94433g/mol
  • Heavy Atom Count: 11
  • Complexity: 163
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • LogP: 4.30560
  • PSA: 126.64000
  • Boiling Point: 382.2°C at 760 mmHg
  • Melting Point: 222-223°C

3-Amino-4-iodobenzoic acid Security Information

3-Amino-4-iodobenzoic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

3-Amino-4-iodobenzoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P006WOP-250mg
3-Amino-4-iodobenzoic acid
51411-81-5 97%
250mg
$12.00 2025-02-21
A2B Chem LLC
AD21497-250mg
3-Amino-4-iodobenzoic acid
51411-81-5 97%
250mg
$11.00 2024-04-19
Aaron
AR006WX1-100mg
3-Amino-4-iodobenzoic acid
51411-81-5 97%
100mg
$5.00 2025-01-23
Alichem
A013032650-250mg
3-Amino-4-iodobenzoic acid
51411-81-5 97%
250mg
$494.40 2023-09-01
Ambeed
A163528-250mg
3-Amino-4-iodobenzoic acid
51411-81-5 97%
250mg
$25.00
Chemenu
CM154931-5g
3-Amino-4-iodobenzoic acid
51411-81-5 95+%
5g
$239
Crysdot LLC
CD12066387-5g
3-Amino-4-iodobenzoic acid
51411-81-5 97%
5g
$253 2024-07-24
Enamine
EN300-101565-0.05g
3-amino-4-iodobenzoic acid
51411-81-5 95%
0.05g
$19.0 2023-10-28
eNovation Chemicals LLC
D749666-5g
3-Amino-4-iodobenzoic acid
51411-81-5 97%
5g
$350 2022-09-07
Fluorochem
220352-250mg
3-Amino-4-iodobenzoic acid
51411-81-5 95%
250mg
£29.00 2022-03-01

3-Amino-4-iodobenzoic acid Related Literature

51411-81-5 (3-Amino-4-iodobenzoic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:51411-81-5)3-Amino-4-iodobenzoic acid
A871290
Purity:99%/99%
Quantity:25g/100g
Price($):400.0/1598.0